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Compound of Interest

Compound Name: NDSB-211

Cat. No.: B7823698 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of laboratory chemicals are paramount to ensuring a secure and compliant work

environment. NDSB-211 (3-[Dimethyl-(2-hydroxyethyl)ammonio]-1-propanesulfonate), a non-

detergent sulfobetaine, is a valuable tool in protein biochemistry. However, its classification as

a corrosive substance necessitates strict adherence to proper disposal protocols to mitigate

risks to personnel and the environment. This guide provides essential, step-by-step information

for the safe disposal of NDSB-211.

Hazard Profile and Safety Precautions
NDSB-211 is classified as a substance that causes severe skin burns and eye damage.[1][2]

Therefore, appropriate personal protective equipment (PPE) must be worn at all times when

handling this chemical. This includes, but is not limited to, safety goggles, a face shield,

chemical-resistant gloves, and a lab coat.[1] Work should be conducted in a well-ventilated

area, preferably within a fume hood, to avoid the inhalation of any dust or aerosols.[1]
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Property Value Source

CAS Number 38880-58-9 [1][2]

Molecular Formula C₇H₁₇NO₄S [2]

Molecular Weight 211.28 g/mol [2]

Hazard Classification Skin Corrosion, Category 1B [1][2]

Hazard Statement
H314: Causes severe skin

burns and eye damage
[1][2]

Signal Word Danger [1][2]

Storage
Store at room temperature,

protect from moisture.[3][4]

Step-by-Step Disposal Protocol for NDSB-211
The disposal of NDSB-211 must be managed as hazardous chemical waste. Under no

circumstances should it be disposed of down the drain or in regular trash.[1][5][6]

1. Waste Collection and Segregation:

Solid NDSB-211: Collect waste NDSB-211 powder in a designated, properly labeled, and

sealed container.[1] To prevent dust formation, handle the solid carefully and avoid creating

airborne particles.[1]

Solutions containing NDSB-211: Collect aqueous solutions of NDSB-211 in a dedicated,

leak-proof, and clearly labeled hazardous waste container.[7][8]

Segregation: Store the NDSB-211 waste container separately from incompatible materials.

[5][7] As a corrosive substance, it should not be stored with flammable, reactive, or oxidizing

materials.

2. Container Labeling:

All waste containers must be clearly labeled as "Hazardous Waste."[7][8][9]
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The label must include:

The full chemical name: "NDSB-211" or "3-[Dimethyl-(2-hydroxyethyl)ammonio]-1-

propanesulfonate".[7][8]

The hazard characteristics (e.g., "Corrosive").[7]

The date the waste was first added to the container.[7]

The name of the principal investigator or laboratory contact.[8]

3. Storage of Waste:

Store the sealed and labeled waste container in a designated satellite accumulation area

within the laboratory.[9]

This area should be under the control of laboratory personnel and near the point of waste

generation.[5][9]

Ensure the storage area is well-ventilated and has secondary containment to prevent spills

from reaching drains.[5][7][8]

4. Disposal Request and Pickup:

Once the waste container is full or has been in storage for the maximum allowed time

(typically six months for academic labs), arrange for its disposal through your institution's

Environmental Health and Safety (EHS) or a licensed hazardous waste disposal company.[5]

[6][9]

Follow your institution's specific procedures for requesting a hazardous waste pickup.

Emergency Procedures
In the event of a spill or exposure:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek immediate medical attention.[1]
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

medical attention.[1]

Spill: For small spills of solid NDSB-211, carefully sweep up the material without creating

dust and place it in a labeled hazardous waste container.[1] For larger spills or solutions,

follow your laboratory's established spill response protocol and contact your EHS

department.

NDSB-211 Disposal Workflow
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Caption: Logical workflow for the proper disposal of NDSB-211 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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